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Compound of Interest

Compound Name: Pimavanserin tartrate

Cat. No.: B1249642

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of
Pimavanserin tartrate, a non-controlled, biologically active pharmaceutical compound.
Adherence to these protocols is critical for ensuring personnel safety, environmental protection,
and regulatory compliance. Researchers, scientists, and drug development professionals must
manage this substance as potentially hazardous waste due to its pharmacological activity.

Regulatory Framework

The disposal of chemical waste, including research pharmaceuticals, is governed by federal
and state regulations. The primary federal legislation is the Resource Conservation and
Recovery Act (RCRA), administered by the U.S. Environmental Protection Agency (EPA).[1]
While Pimavanserin tartrate is not specifically listed as a hazardous waste under RCRA, its
biological activity necessitates that it be managed as a hazardous chemical waste within a
laboratory setting to prevent environmental contamination and ensure safety.[2][3] University
and institutional Environmental Health and Safety (EHS) departments provide specific
guidelines based on these regulations.[1][4]

Core Disposal Principles

» Do Not Dispose Down the Drain: Pimavanserin tartrate should never be disposed of via the
sanitary sewer.[5] Pharmaceuticals are biologically active substances that can harm aquatic
life and are not always effectively removed by wastewater treatment processes.[6]
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» Do Not Dispose in Regular Trash: Solid forms of Pimavanserin tartrate or materials
contaminated with it should not be placed in the regular trash.[7]

e Incineration is the Preferred Method: The recommended final disposal method for
Pimavanserin tartrate is incineration by a licensed hazardous waste management facility.[4]
[5][8] This ensures the complete destruction of the active pharmaceutical ingredient.

Step-by-Step Disposal Protocol for Pimavanserin
Tartrate

1. Waste Segregation and Collection:

« |dentify Waste Streams: All materials contaminated with Pimavanserin tartrate must be
considered chemical waste. This includes:

[¢]

Expired or unused pure Pimavanserin tartrate (solid powder).

Stock solutions and dilutions.

[¢]

o

Contaminated labware (e.g., vials, pipette tips, tubes).

o

Contaminated personal protective equipment (PPE) such as gloves and weighing papers.
o Use Designated Waste Containers:

o Collect all Pimavanserin tartrate waste in a dedicated, leak-proof container that is
compatible with the chemical.[1][4]

o The container must be kept closed except when adding waste.[1]
2. Labeling of Waste Containers:

o Proper Identification: Immediately label the waste container with a "Hazardous Waste" label
provided by your institution's EHS department.[4]

o Complete Information: The label must include:

o The full chemical name: "Pimavanserin tartrate".[4]
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o The concentration and physical state (e.g., "solid,” "in methanol").

o The date accumulation started.

o The name of the Principal Investigator (PI) and the laboratory location.[4]

o An indication of the associated hazards (e.g., "Toxic," "Chemical Waste").

w

. Storage of Chemical Waste:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA
within the laboratory.[1][4] This area should be under the control of the laboratory personnel.

Secondary Containment: Liquid waste containers must be placed in secondary containment
(e.g., a plastic tub) to prevent spills.

Segregation: Store the Pimavanserin tartrate waste away from incompatible chemicals.

4. Requesting Waste Pickup:

Monitor Fill Level: Do not overfill waste containers. A common guideline is to request a
pickup when the container is approximately three-quarters full.

Contact EHS: Follow your institution's specific procedures to request a hazardous waste
pickup from the EHS department.[1][4] EHS will then transport the waste for proper disposal,
typically via incineration.[4][8]

Disposal of Empty Pimavanserin Tartrate Containers

 Definition of "Empty": A container that held a non-acutely hazardous chemical like
Pimavanserin tartrate is considered "RCRA empty" when all contents have been removed
by normal means (e.g., scraping, pouring) and no more than one inch of residue remains, or
no more than 3% by weight of the total capacity of the container remains.

¢ Rinsing Procedure:

o Rinse the empty container with a suitable solvent (e.g., ethanol, methanol).
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o The first rinseate must be collected and disposed of as hazardous chemical waste in your
Pimavanserin tartrate waste container.[9]

o Subsequent rinses of containers that held non-acutely hazardous materials may typically
be disposed of down the drain, but confirm this with your institutional EHS guidelines.

» Final Disposal of Rinsed Container: Once properly rinsed and air-dried, obliterate or remove
the original label and dispose of the container in the appropriate recycling or regular trash bin
as per institutional policy.[9]

Quantitative Data Summary

Parameter Guideline Source

) ) 55 gallons per Satellite
Maximum Waste Accumulation ) [1]
Accumulation Area

Acutely Toxic Waste Limit 1 quart (liquid) or 1 kg (solid) [1]
) o < 3% by weight of container i )
"RCRA Empty" Residue Limit ) Rowan University
capacity

Note: While Pimavanserin tartrate is not formally P-listed as acutely toxic, its biological activity
warrants careful handling and waste minimization.

Pimavanserin Tartrate Disposal Workflow
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Waste Generation & Segregation

Pimavanserin Tartrate Waste Generated
(Unused chemical, contaminated labware, solutions)

A

Segregate into a dedicated,
compatible, and sealed waste container

Labeling & Storage
Affix 'Hazardous Waste' Label
- Full chemical name
- Concentration & hazards Triple rinse with appropriate solvent
- Accumulation start date
- PI Name & Location

\4

Store in designated Satellite Accumulation Area (SAA)

- Use secondary containment for liquids Collect first rinseate as hazardous waste

Disposal & Final Disposition

\4

Deface label and dispose of
empty container in trash/recycling

Request Waste Pickup from EHS
(when container is ~3/4 full)

EHS transports waste to a licensed facility
for incineration

Click to download full resolution via product page
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Caption: Decision workflow for the proper disposal of Pimavanserin tartrate waste in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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